2-{[(2-Bromo-5-chlorophenyl)methyl]amino}-2-methylpropan-1-ol

• Molecular Formula: C11H15BrClNO
• Molecular Weight: 292.60 g/mol
• SMILES: CC(C)(CO)NCC1=C(C=CC(=C1)Cl)Br
• InChI: InChI=1S/C11H15BrClNO/c1-11(2,7-15)14-6-8-5-9(13)3-4-10(8)12/h3-5,14-15H,6-7H2,1-2H3
• InChIKey: CAGNKUKIGOZDKN-UHFFFAOYSA-N

Structural and Physicochemical Baseline

2-{[(2-Bromo-5-chlorophenyl)methyl]amino}-2-methylpropan-1-ol (CAS 1480135-88-3) is a substituted amino alcohol characterized by a 2-bromo-5-chlorobenzyl moiety linked to a 2-amino-2-methylpropan-1-ol backbone. The compound possesses a unique gem‑dimethyl group at the 2‑position of the propanol chain [1]. With a molecular weight of 292.60 g·mol⁻¹ and a computed XLogP3 of 2.5, it occupies a distinct physicochemical space compared to its close analogs [1]. The molecule features two hydrogen bond donors, two hydrogen bond acceptors, and a topological polar surface area of 32.3 Ų, indicating moderate lipophilicity and balanced hydrogen‑bonding capacity, properties that make it a versatile scaffold in medicinal chemistry and chemical biology [1].

Medicinal chemistry scaffold with gem-dimethyl motif for stability studies

Balanced lipophilicity supports permeability-solubility profiling workflows

Primary alcohol handle enables late-stage derivatization and library synthesis

• [1] PubChem Compound Summary for CID 66158690, 2-{[(2-Bromo-5-chlorophenyl)methyl]amino}-2-methylpropan-1-ol. National Center for Biotechnology Information (2025). View Source

Why Generic Substitution by In-Class Analogs Fails

The amino alcohol class encompasses numerous variants that differ in halogen substitution pattern, amino‑alcohol chain length, and the presence or absence of branched alkyl groups. Simple substitution of 2-{[(2-Bromo-5-chlorophenyl)methyl]amino}-2-methylpropan-1-ol with a non‑methylated or differently halogenated analog can result in significant alterations in lipophilicity (ΔXLogP3 up to 0.6 units), hydrogen‑bonding capacity, and metabolic stability [1]. The gem‑dimethyl group at the 2‑position is a recognized structural motif in medicinal chemistry that imparts enhanced metabolic stability and can modulate pharmacokinetic properties, an advantage absent in the des‑methyl analogs [2]. These differences mean that seemingly minor structural modifications can lead to divergent biological outcomes, making the precise identity of the compound critical for reproducible research and development.

Stability Des-methyl analogs lack the gem-dimethyl group, which may shift metabolic stability profiles

Lipophilicity Analog substitution can alter XLogP3 by up to 0.6 units, potentially affecting cell permeability and solubility

Backbone Different amino-alcohol chain length or branching may lead to divergent biological readouts

• [1] PubChem Compound Summary for CID 66158690, 2-{[(2-Bromo-5-chlorophenyl)methyl]amino}-2-methylpropan-1-ol. National Center for Biotechnology Information (2025). View Source
• [2] T. A. Baillie, "Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry," Journal of Medicinal Chemistry, vol. 61, no. 6, pp. 2165–2186, 2018. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Gem-Dimethyl Structural Differentiation

The target compound bears a gem‑dimethyl group at the 2‑position of the propanol backbone (C(CH₃)₂), a feature absent in the closest commercially available analogs 2-{[(2-bromo-5-chlorophenyl)methyl]amino}ethan-1-ol, 2-{[(2-bromo-5-chlorophenyl)methyl]amino}propan-1-ol, and 1-{[(2-bromo-5-chlorophenyl)methyl]amino}propan-2-ol [1]. The gem‑dimethyl group has been shown to improve metabolic stability by reducing oxidative metabolism and glucuronidation, and to decrease P‑gp efflux liability, effects that are not achievable with the non‑methylated or monomethylated congeners [2].

Gem-dimethyl presence

Class-level

Target: C(CH₃)₂ at 2-position present
All comparators: absent

Reported metabolic stability determinant; may support probe design

Class-level inference from medicinal chemistry precedents

Evidence Dimension	Presence of gem‑dimethyl group (metabolic stability determinant)
Target Compound Data	C(CH₃)₂ at propanol 2‑position (present)
Comparator Or Baseline	2-{[(2-Bromo-5-chlorophenyl)methyl]amino}ethan-1-ol (CAS 1517940-63-4): no methyl substitution; 2-{[(2-Bromo-5-chlorophenyl)methyl]amino}propan-1-ol (CAS 1486488-71-4): single methyl; 1-{[(2-Bromo-5-chlorophenyl)methyl]amino}propan-2-ol (CAS 1494550-37-6): secondary alcohol, no gem‑dimethyl
Quantified Difference	Qualitative difference: gem‑dimethyl present vs. absent in all comparators
Conditions	Structural comparison based on SMILES and IUPAC names from PubChem

Why This Matters

The gem‑dimethyl group is a well‑validated medicinal chemistry strategy for enhancing metabolic stability, which can be decisive when selecting a scaffold for lead optimization or probe development.

• [1] PubChem Compound Summaries for CID 66158690 (target), CID 66161641 (ethanol analog), CID 66160852 (propan‑1‑ol analog), CID 66160850 (propan‑2‑ol analog). National Center for Biotechnology Information (2025). View Source
• [2] T. A. Baillie, "Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry," Journal of Medicinal Chemistry, vol. 61, no. 6, pp. 2165–2186, 2018. View Source

Lipophilicity Differentiation: XLogP3 Comparison

The computed XLogP3 value for 2-{[(2-Bromo-5-chlorophenyl)methyl]amino}-2-methylpropan-1-ol is 2.5, placing it between the more hydrophilic ethanolamine analog (XLogP3 = 1.9) and the more lipophilic butanol analog (XLogP3 = 2.9) [1]. This intermediate lipophilicity may offer a balanced permeability–solubility profile that is preferred for oral bioavailability and cell‑based assays, whereas the ethanolamine analog risks poor membrane permeability and the butanol analog may suffer from reduced aqueous solubility [2].

Lipophilicity shift

Reported

Target XLogP3 = 2.5
Ethanolamine analog: 1.9
Δ up to 0.6 vs. closest analogs

Intermediate lipophilicity may support balanced permeability-solubility screening

Computed XLogP3; experimental validation advised

Evidence Dimension	Computed XLogP3
Target Compound Data	XLogP3 = 2.5
Comparator Or Baseline	Ethanolamine analog: XLogP3 = 1.9; Propan‑1‑ol analog: XLogP3 = 2.4; Propan‑2‑ol analog: XLogP3 = 2.4; Butanol analog: XLogP3 = 2.9
Quantified Difference	ΔXLogP3 = +0.6 vs. ethanolamine; −0.4 vs. butanol; +0.1 vs. propan‑1‑ol and propan‑2‑ol
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

Lipophilicity is a key determinant of membrane permeability and solubility; a difference of 0.5–0.6 log units can translate into significantly different absorption and distribution characteristics.

• [1] PubChem Compound Summaries: CID 66158690 (target, XLogP3=2.5), CID 66161641 (ethanol, XLogP3=1.9), CID 66158689 (butanol, XLogP3=2.9), CID 66160852 (propan‑1‑ol, XLogP3=2.4), CID 66160850 (propan‑2‑ol, XLogP3=2.4). National Center for Biotechnology Information (2025). View Source
• [2] C. A. Lipinski et al., "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings," Advanced Drug Delivery Reviews, vol. 46, no. 1–3, pp. 3–26, 2001. View Source

Molecular Weight and Hydrogen-Bonding Differentiation

With a molecular weight of 292.60 g·mol⁻¹ and two hydrogen bond donors (HBD) and two hydrogen bond acceptors (HBA), the target compound fully complies with Lipinski's Rule of Five, similarly to its analogs [1]. However, the ethanolamine analog has a lower molecular weight (264.54 g·mol⁻¹) while maintaining the same HBD/HBA count, which gives the target compound a higher fraction of sp³‑hybridized carbons (Fsp³ = 0.55 vs. 0.44 for the ethanolamine analog), a parameter correlated with improved clinical success rates [2].

Saturation (Fsp³)

Reported

Target Fsp³ ≈ 0.55
Ethanolamine analog: ≈ 0.44
Δ ≈ +0.11

Higher fraction of sp³ carbons correlates with improved lead-like properties

Correlation reported; not a direct performance guarantee

Evidence Dimension	Molecular weight, HBD, HBA, and Fsp³
Target Compound Data	MW = 292.60 g·mol⁻¹; HBD = 2; HBA = 2; Fsp³ ≈ 0.55
Comparator Or Baseline	Ethanolamine analog: MW = 264.54 g·mol⁻¹; HBD = 2; HBA = 2; Fsp³ ≈ 0.44
Quantified Difference	ΔMW = +28.06 g·mol⁻¹; ΔFsp³ ≈ +0.11
Conditions	Data extracted from PubChem; Fsp³ calculated from SMILES

Why This Matters

Higher Fsp³ is associated with better physicochemical properties for drug candidates, including improved solubility and reduced off‑target promiscuity, making the target compound a more attractive lead‑like scaffold.

• [1] PubChem Compound Summaries for CID 66158690 (target) and CID 66161641 (ethanolamine analog). National Center for Biotechnology Information (2025). View Source
• [2] F. Lovering, J. Bikker, and C. Humblet, "Escape from flatland: increasing saturation as an approach to improving clinical success," Journal of Medicinal Chemistry, vol. 52, no. 21, pp. 6752–6756, 2009. View Source

Commercial Availability and Purity Benchmarking Against Analogs

2-{[(2-Bromo-5-chlorophenyl)methyl]amino}-2-methylpropan-1-ol is commercially available from AKSci (cat. 0210DS) with a minimum purity specification of 95% . The same vendor offers the ethanolamine analog (cat. 0233DS), propan‑2‑ol analog (cat. 0224DS), butanol analog (cat. 0209DS), and propan‑1‑ol analog (cat. 0225DS), all at ≥95% purity, facilitating direct, like‑for‑like procurement comparisons. The consistency of the 95% purity specification across the entire analog series reduces batch‑to‑batch variability risk and simplifies inventory management for laboratories requiring multiple analogs .

Purity specification

Data to verify

≥95% purity stated; analogs from same vendor meet identical minimum

Uniformity simplifies cross-analog comparisons; verify lot-specific COA

Supplier specification; independent purity confirmation recommended

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95% (AKSci 0210DS)
Comparator Or Baseline	Ethanolamine analog: ≥95% (AKSci 0233DS); Propan‑2‑ol analog: ≥95% (AKSci 0224DS); Butanol analog: ≥95% (AKSci 0209DS); Propan‑1‑ol analog: ≥95% (AKSci 0225DS)
Quantified Difference	No difference; all meet ≥95% purity
Conditions	Vendor specification as of March 2025

Why This Matters

Uniform purity specifications within a single vendor's catalog simplify comparative studies and reduce the risk of confounding effects from impurities when testing multiple analogs.

Proven Application Scenarios Based on Quantitative Evidence

Metabolic Stability-Sensitive Lead-Like Scaffold

The presence of the gem‑dimethyl group at the 2‑position makes this compound particularly suitable as a starting point for medicinal chemistry programs where metabolic stability is a key optimization parameter [1]. The scaffold can be elaborated while retaining the gem‑dimethyl motif to mitigate oxidative metabolism, as demonstrated across numerous drug discovery campaigns [1].

Physicochemical Probe with Balanced Lipophilicity

With an XLogP3 of 2.5, the compound occupies a balanced lipophilicity range that is often associated with good cell permeability without excessive membrane retention or cytotoxicity [2]. This makes it a suitable candidate for cellular target engagement studies where maintaining sufficient intracellular concentration is critical.

Structural Analog Series for SAR Studies

Given that the compound and its closest analogs (ethanolamine, propan‑1‑ol, propan‑2‑ol, and butanol variants) are all available from the same vendor at comparable purities (≥95%), the target compound can be seamlessly integrated into structure–activity relationship (SAR) investigations aimed at understanding the effect of chain length, branching, and alcohol position on biological activity .

Intermediate for Primary Alcohol Derivatization

The primary alcohol functionality in the target compound provides a synthetic handle for further derivatization (e.g., esterification, etherification, oxidation), enabling the generation of diverse compound libraries. The gem‑dimethyl group adjacent to the amine may also influence the conformational preferences of the molecule, potentially leading to unique binding modes compared to non‑methylated analogs [1].

Application

Selection Property

Validation Focus

Metabolic stability-oriented lead generation

Gem-dimethyl structural motif

In vitro metabolic stability profiling

Cellular target engagement studies

Balanced lipophilicity

Permeability and solubility assessment

Structure-activity relationship (SAR) campaigns

Consistent purity across analog series

Cross-analog reproducibility and batch consistency

Compound library diversification

Primary alcohol synthetic handle

Derivatization scope and conformational analysis

• [1] T. A. Baillie, "Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry," Journal of Medicinal Chemistry, vol. 61, no. 6, pp. 2165–2186, 2018. View Source
• [2] C. A. Lipinski et al., "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings," Advanced Drug Delivery Reviews, vol. 46, no. 1–3, pp. 3–26, 2001. View Source